Cas no 2060029-37-8 (2-Tert-butyl-1,1-difluorocyclohexane)

• Product Name: 2-Tert-butyl-1,1-difluorocyclohexane
• CAS No: 2060029-37-8
• MF: C₁₀H₁₈F₂
• MW: 176.246730327606
• MDL: MFCD30487460
• CID: 5183225
• PubChem ID: 58530496
• Update Time: 2025-10-31

2-Tert-butyl-1,1-difluorocyclohexane Chemical and Physical Properties

Names and Identifiers

• 2-Tert-butyl-1,1-difluorocyclohexane

• MDL： MFCD30487460
• Inchi： 1S/C10H18F2/c1-9(2,3)8-6-4-5-7-10(8,11)12/h8H,4-7H2,1-3H3
• InChI Key： WXDNQBHKEDTAPX-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCCCC1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-Tert-butyl-1,1-difluorocyclohexane

Introduction to 2-Tert-butyl-1,1-difluorocyclohexane (CAS No. 2060029-37-8)

2-Tert-butyl-1,1-difluorocyclohexane, identified by the Chemical Abstracts Service Number (CAS No.) 2060029-37-8, is a fluorinated cyclohexane derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bulky tert-butyl group and fluorine substitution at the 1,1-position, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in industry and medicine.

The structural motif of 2-Tert-butyl-1,1-difluorocyclohexane consists of a cyclohexane ring substituted with a fluorine atom at the 1-position and another fluorine atom at the 1'-position, along with a tert-butyl group at the 2-position. This arrangement imparts distinct electronic and steric effects to the molecule, influencing its reactivity and interactions with other chemical entities. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design and development.

Recent research has highlighted the utility of fluorinated cyclohexanes in the synthesis of biologically active compounds. The 2-Tert-butyl-1,1-difluorocyclohexane structure serves as an excellent scaffold for creating novel molecules with enhanced pharmacological properties. For instance, studies have demonstrated its role in developing potent inhibitors of enzyme targets relevant to neurological disorders. The tert-butyl group provides steric hindrance, which can be leveraged to optimize binding affinity and selectivity in drug candidates.

In pharmaceutical applications, the fluorine atoms in 2-Tert-butyl-1,1-difluorocyclohexane contribute to metabolic stability by resisting degradation pathways such as hydrolysis and oxidation. This characteristic is particularly advantageous in designing long-acting drugs that require prolonged circulation in the bloodstream. Additionally, the compound's ability to undergo selective functionalization at various positions makes it a versatile building block for medicinal chemists.

The synthesis of 2-Tert-butyl-1,1-difluorocyclohexane typically involves fluorination reactions on cyclohexane derivatives, often employing advanced catalytic systems that ensure high regioselectivity and yield. The introduction of the tert-butyl group can be achieved through Friedel-Crafts alkylation or other suitable methods that preserve the integrity of the fluorinated core. These synthetic strategies underscore the compound's synthetic accessibility and its potential for large-scale production.

Industrial applications of 2-Tert-butyl-1,1-difluorocyclohexane extend beyond pharmaceuticals. Its unique properties make it suitable for use as a solvent or additive in specialized chemical processes. For example, its high thermal stability and resistance to polar solvents allow it to be employed in high-performance material synthesis or as a component in advanced lubricants. Furthermore, its compatibility with fluorinated polymers suggests potential uses in manufacturing high-tech materials with enhanced durability and chemical resistance.

From an environmental perspective, the stability conferred by fluorine atoms in 2-Tert-butyl-1,1-difluorocyclohexane ensures that it is less prone to degradation under ambient conditions. This characteristic aligns with green chemistry principles by reducing the likelihood of harmful byproducts or residues entering ecosystems. However, further studies are needed to fully assess its environmental footprint and develop sustainable disposal methods.

The ongoing exploration of 2-Tert-butyl-1,1-difluorocyclohexane underscores its significance as a multifunctional compound with broad applicability. As research progresses, new methodologies for its synthesis and novel applications in drug discovery and material science are likely to emerge. The combination of structural rigidity provided by the cyclohexane ring and electronic modulation through fluorine substitution offers a rich platform for innovation.

In conclusion,2-Tert-butyl-1,1-difluorocyclohexane (CAS No. 2060029-37-8) represents a fascinating example of how structural modifications can yield compounds with tailored properties suitable for diverse industrial and pharmaceutical uses. Its unique combination of lipophilicity, metabolic stability, and synthetic versatility positions it as a cornerstone molecule in modern chemical research. As scientists continue to uncover new possibilities with this compound,2-Tert-butyl-1,1-difluorocyclohexane is poised to play an increasingly pivotal role in advancing both academic knowledge and practical applications.